3-amino-5-(3-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5E)-3-amino-5-[(3-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C10H7N3O3S2/c11-12-9(14)8(18-10(12)17)5-6-2-1-3-7(4-6)13(15)16/h1-5H,11H2/b8-5+
• InChI Key: JMUTZKOADIIZOX-VMPITWQZSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C=C2C(=O)N(C(=S)S2)N
• Isomeric SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])/C=C/2\C(=O)N(C(=S)S2)N
• Molecular Formula: C10H7N3O3S2
• Molecular Weight: 281.3 g/mol

Description

3-amino-5-(3-nitrobenzylidene)-2-thioxo-1,3-thiazolidin-4-one is a compound that has gained significant attention in the field of scientific research due to its potential applications. This compound is also known as 3-ATB and has been synthesized using different methods.

Mechanism of Action

The mechanism of action of 3-ATB is not fully understood. However, it has been proposed that it acts by inhibiting the activity of enzymes involved in DNA synthesis, which leads to the inhibition of cell growth and proliferation.
Biochemical and Physiological Effects:
3-ATB has been found to exhibit various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (formation of new blood vessels), and suppress the expression of certain genes involved in cancer progression.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-ATB in lab experiments is its ability to selectively target cancer cells without affecting normal cells. This makes it a promising candidate for cancer therapy. However, one of the limitations of using 3-ATB is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 3-ATB. One of the areas of interest is the development of more efficient synthesis methods to improve the yield and purity of the compound. Another area of research is the investigation of the potential of 3-ATB as a therapeutic agent for various cancers. Furthermore, the mechanism of action of 3-ATB needs to be further elucidated to fully understand its potential applications.

Synthesis Methods

The synthesis of 3-ATB has been achieved using various methods. One of the most commonly used methods involves the reaction of 3-nitrobenzaldehyde with thiosemicarbazide in the presence of acetic acid, followed by the reaction of the resulting product with 2-aminothiophenol. The final product obtained is 3-ATB.

Scientific Research Applications

3-ATB has been extensively studied for its potential applications in scientific research. It has been found to exhibit antibacterial, antifungal, and anticancer properties. It has also been shown to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and leukemia.